Cas no 1409618-30-9 (4-(5-bromo-2-fluorophenyl)butan-1-amine)

• Product Name: 4-(5-bromo-2-fluorophenyl)butan-1-amine
• CAS No: 1409618-30-9
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• CID: 6148418
• PubChem ID: 64210443
• Update Time: 2025-05-20

4-(5-bromo-2-fluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-fluorophenyl)butan-1-amine
• 1409618-30-9
• CS-0286659
• AKOS013530896
• EN300-1913487

• Inchi： 1S/C10H13BrFN/c11-9-4-5-10(12)8(7-9)3-1-2-6-13/h4-5,7H,1-3,6,13H2
• InChI Key： HTIUSKKXYFJIEG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CCCCN)F

Computed Properties

• Exact Mass: 245.02154g/mol
• Monoisotopic Mass: 245.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 4-(5-bromo-2-fluorophenyl)butan-1-amine

4-(5-Bromo-2-Fluorophenyl)Butan-1-Amine: A Comprehensive Overview

The compound 4-(5-bromo-2-fluorophenyl)butan-1-amine, identified by the CAS registry number 1409618-30-9, is a versatile organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a bromine atom at the 5-position and a fluorine atom at the 2-position of a phenyl ring, attached to a butanamine backbone. The presence of these halogens imparts distinct electronic and steric properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 4-(5-bromo-2-fluorophenyl)butan-1-amine in drug discovery, particularly in the development of bioactive compounds. Researchers have explored its role as a building block in synthesizing complex molecules with therapeutic potential. For instance, its ability to undergo various coupling reactions has been leveraged to create novel pharmaceutical agents targeting specific biological pathways.

The synthesis of 4-(5-bromo-2-fluorophenyl)butan-1-amine involves a multi-step process that typically begins with the bromination and fluorination of an aromatic ring. This is followed by nucleophilic substitution or coupling reactions to introduce the butanamine moiety. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and purity while reducing environmental impact.

In terms of physical properties, 4-(5-bromo-2-fluorophenyl)butan-1-amine exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility profile makes it suitable for use in organic solvents commonly employed in chemical synthesis. The compound's stability under various reaction conditions has also been extensively studied, with findings indicating that it is relatively stable under moderate thermal and oxidative conditions.

The application of 4-(5-bromo-2-fluorophenyl)butan-1-amine extends beyond pharmaceuticals. It has been utilized in materials science as a precursor for advanced polymers and coatings. Its ability to form strong bonds with other functional groups makes it valuable in creating materials with enhanced mechanical and chemical resistance properties.

From an environmental standpoint, the ecological impact of 4-(5-bromo-2-fluorophenyl)butan-1-amine has been a topic of interest. Studies have shown that it exhibits low toxicity towards aquatic organisms, which aligns with its potential use in eco-friendly chemical processes. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 4-(5-bromo-2-fluorophenyl)butan-1-amie, with its unique structure and diverse applications, continues to be a focal point in chemical research. Its role as a key intermediate in synthesizing bioactive compounds and advanced materials underscores its importance in both academic and industrial settings. As research progresses, it is anticipated that new insights into its properties and applications will emerge, further solidifying its position as a valuable compound in modern chemistry.